Cas no 327078-57-9 (5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one)

• Product Name: 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one
• CAS No: 327078-57-9
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 3071352
• PubChem ID: 727743
• Update Time: 2025-06-14

5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7-p-tolyl-benzo[1,3]oxathiol-2-one
• 5-hydroxy-7-(p-tolyl)benzo[d][1,3]oxathiol-2-one
• 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one
• Oprea1_723598
• 5-hydroxy-7-(4-methylphenyl)-1,3-benzoxathiol-2-one
• SR-01000473968
• AKOS000267342
• 327078-57-9
• EN300-04225
• CCG-109862
• WAY-628929
• Oprea1_482084
• F0862-0773
• Z56774754
• SR-01000473968-1
• 5-hydroxy-7-(4-methyl-phenyl)-1,3-benzoxathiol-2-one
• SCHEMBL6000106
• G34393
• STK520694
• CS-0219512

• Inchi： 1S/C14H10O3S/c1-8-2-4-9(5-3-8)11-6-10(15)7-12-13(11)17-14(16)18-12/h2-7,15H,1H3
• InChI Key： RUCVHWRDFXVMMU-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2=C1C=C(C=C2C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 258.03506535Da
• Monoisotopic Mass: 258.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one

Comprehensive Analysis of 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one (CAS No. 327078-57-9)

The compound 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one (CAS No. 327078-57-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzoxathiolone derivative is characterized by the presence of a hydroxyl group at the 5-position and a 4-methylphenyl substituent at the 7-position, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, material science, and biochemical research.

One of the key reasons for the growing interest in 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one is its structural similarity to other bioactive heterocyclic compounds. These compounds are often explored for their potential in drug discovery, particularly in the development of anti-inflammatory agents and antioxidants. The presence of the hydroxyl group enhances its ability to participate in hydrogen bonding, making it a candidate for interactions with biological targets. Additionally, the 4-methylphenyl moiety introduces lipophilicity, which can influence the compound's bioavailability and metabolic stability.

In the context of material science, CAS No. 327078-57-9 has been studied for its potential use in the synthesis of advanced polymers and coatings. The benzoxathiolone core provides a rigid framework that can contribute to the thermal stability and mechanical properties of resulting materials. This has led to investigations into its application in high-performance plastics and electronic materials, where stability under harsh conditions is crucial. The compound's ability to undergo controlled polymerization or cross-linking reactions further expands its utility in this domain.

From an environmental and sustainability perspective, researchers are also exploring the green chemistry applications of 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one. Its potential as a biodegradable intermediate in synthetic pathways aligns with the global push toward more sustainable chemical processes. Questions such as "How can benzoxathiolone derivatives reduce environmental impact?" or "What are the eco-friendly synthesis routes for CAS No. 327078-57-9?" are frequently searched, reflecting the growing demand for greener alternatives in chemical manufacturing.

The analytical characterization of 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its intended applications. Recent advancements in computational chemistry have also enabled more precise predictions of its physicochemical properties, aiding in the design of experiments and applications. Searches like "What is the spectroscopic data for CAS No. 327078-57-9?" highlight the need for accessible and accurate analytical information.

In summary, 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one (CAS No. 327078-57-9) represents a versatile compound with promising applications across multiple disciplines. Its unique structural features, combined with the growing emphasis on sustainable chemistry and advanced materials, make it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is likely to play an increasingly important role in innovation and industrial applications.